Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-amino-1-propylpyrazole-4-carboxylate
• InChI: InChI=1S/C8H13N3O2/c1-3-4-11-5-6(7(9)10-11)8(12)13-2/h5H,3-4H2,1-2H3,(H2,9,10)
• InChI Key: BGMPXNVQEYXKLW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)N)C(=O)OC
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol

Description

Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate is a chemical compound that is widely used in scientific research. It is a pyrazole derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, scavenge free radicals, and inhibit tumor growth. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable under normal laboratory conditions. However, it has some limitations as well. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has some cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate. One direction is to study its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective drugs. Additionally, there is potential for the synthesis of new compounds based on Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate, which could have even more potent biological activities.

Synthesis Methods

The synthesis of Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate involves the reaction of 3-amino-1-propyl-1H-pyrazole-4-carboxylic acid with methyl iodide in the presence of a base. The reaction yields Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate as the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Methyl 3-amino-1-propyl-1H-pyrazole-4-carboxylate has been extensively used in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. It has also been used as a building block in the synthesis of other compounds.